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Compound of Interest

Compound Name: Calcium periodate

Cat. No.: B12715432

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the fundamental physicochemical properties of
anhydrous calcium periodate, an inorganic compound recognized for its potent oxidizing
capabilities.

Core Compound Data

Anhydrous calcium periodate is an inorganic salt composed of calcium cations (Ca2*) and
periodate anions (1047). Its chemical structure and properties make it a subject of interest in
various chemical applications.

The key quantitative data for anhydrous calcium periodate is summarized in the table below
for ease of reference and comparison.

Parameter Value Source
Molecular Formula Ca(l0a4)2 or Cal20s [1][2]
Molecular Weight 421.88 g/mol [1][2]
IUPAC Name calcium diperiodate [1112]
CAS Number 22700-17-0 [11[2]
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Hydrated Forms of Calcium Periodate

It is important for researchers to be aware that calcium periodate can also exist in various
hydrated forms. These forms incorporate water molecules into their crystalline structure, which
alters their molecular weight and chemical formula. The table below details the most commonly
cited hydrated forms.

Hydrated Form Molecular Formula Molecular Weight
Tetrahydrate Caz(Hz2106)2:4H20 640.11 g/mol [2]
A Hydrated Form CaHzI209 439.9 g/mol [3]

The presence of multiple hydrated states underscores the importance of specifying the exact
form of calcium periodate being used in experimental protocols to ensure accuracy and
reproducibility of results. The anhydrous form, Ca(l04)2, is the primary subject of this guide.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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